![molecular formula C23H22FN3O3S B298094 N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide](/img/structure/B298094.png)
N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide
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Overview
Description
N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide, also known as FTY720 or fingolimod, is a synthetic compound that has been extensively studied for its potential medicinal applications. FTY720 was initially developed as an immunosuppressant drug, but its unique mechanism of action has led to investigations into its potential therapeutic uses in treating a range of conditions, including multiple sclerosis, cancer, and cardiovascular disease.
Mechanism of Action
The mechanism of action of N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide is complex and not fully understood. This compound is a sphingosine-1-phosphate (S1P) receptor modulator, which means that it binds to and activates S1P receptors in the body. S1P receptors are found throughout the body and play a role in various physiological processes, including immune function, vascular tone, and cell survival.
When this compound is phosphorylated in the body, it binds to S1P receptors on immune cells, causing them to be sequestered in lymph nodes and preventing them from entering the bloodstream and causing inflammation. This mechanism of action is thought to be responsible for this compound's effectiveness in treating MS.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects in the body. In addition to its effects on immune function, this compound has been shown to have anti-inflammatory, anti-angiogenic, and anti-proliferative effects. This compound has also been shown to have a protective effect on neurons, reducing the risk of neuronal damage and death.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide is its ability to modulate immune function without causing immunosuppression. This makes it a promising candidate for the treatment of autoimmune diseases, as it can reduce inflammation without compromising the immune system's ability to fight off infections.
One of the limitations of this compound is its potential for side effects, including bradycardia (slow heart rate), macular edema (swelling of the retina), and liver toxicity. These side effects must be carefully monitored in clinical trials and in patients receiving this compound treatment.
Future Directions
There are many potential future directions for research on N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide. One area of investigation is the use of this compound in combination with other drugs to treat various conditions. For example, this compound has been shown to enhance the effectiveness of chemotherapy in treating cancer.
Another area of investigation is the development of new derivatives of this compound with improved pharmacological properties. These derivatives could potentially be more effective and have fewer side effects than the original compound.
Finally, this compound's mechanism of action is still not fully understood, and further research is needed to elucidate the complex interactions between the compound and the body's various physiological processes.
Synthesis Methods
N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide is synthesized through a multistep process that involves the reaction of various chemical compounds. The synthesis of this compound begins with the reaction of 4-fluorobenzaldehyde with ethyl hydrazine to form 1-(4-fluorophenyl)ethyl hydrazine. The resulting compound is then reacted with ethyl chloroformate to form 2-(2-{1-(4-fluorophenyl)ethylidene}hydrazino)acetic acid ethyl ester. This compound is then reacted with 4-methylbenzenesulfonyl chloride to form this compound.
Scientific Research Applications
N-(2-{2-[1-(4-fluorophenyl)ethylidene]hydrazino}-2-oxoethyl)-N-(4-methylphenyl)benzenesulfonamide has been extensively studied for its potential therapeutic uses in treating various conditions. One of the most promising applications of this compound is in the treatment of multiple sclerosis (MS). MS is a chronic autoimmune disease that affects the central nervous system, leading to a range of symptoms, including muscle weakness, vision problems, and cognitive impairment. This compound has been shown to be effective in reducing the frequency and severity of MS relapses, as well as slowing the progression of the disease.
In addition to its potential use in treating MS, this compound has also been investigated for its potential therapeutic uses in treating cancer and cardiovascular disease. This compound has been shown to have anti-cancer properties, and studies have demonstrated its ability to induce apoptosis (programmed cell death) in cancer cells. This compound has also been shown to have cardioprotective effects, reducing the risk of heart failure and improving cardiac function.
properties
Molecular Formula |
C23H22FN3O3S |
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Molecular Weight |
439.5 g/mol |
IUPAC Name |
2-[N-(benzenesulfonyl)-4-methylanilino]-N-[(E)-1-(4-fluorophenyl)ethylideneamino]acetamide |
InChI |
InChI=1S/C23H22FN3O3S/c1-17-8-14-21(15-9-17)27(31(29,30)22-6-4-3-5-7-22)16-23(28)26-25-18(2)19-10-12-20(24)13-11-19/h3-15H,16H2,1-2H3,(H,26,28)/b25-18+ |
InChI Key |
OMVSNKGCZGQTCL-XIEYBQDHSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)N(CC(=O)N/N=C(\C)/C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3 |
SMILES |
CC1=CC=C(C=C1)N(CC(=O)NN=C(C)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=C(C=C1)N(CC(=O)NN=C(C)C2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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